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Compound of Interest

Compound Name: Hdac3-IN-6

Cat. No.: B15610433

Get Quote

For researchers and drug development professionals, the selection of potent and selective tool

compounds is critical for elucidating the biological functions of specific drug targets. This guide

provides a comprehensive comparison of Hdac3-IN-6, a selective inhibitor of Histone

Deacetylase 3 (HDAC3), against established tool compounds RGFP966 and BRD3308. The

following sections present a detailed analysis of their biochemical and cellular activities, in-vivo

efficacy, and the key signaling pathways they modulate.

Comparative Analysis of Inhibitor Potency and
Selectivity
Hdac3-IN-6 demonstrates potent and selective inhibition of HDAC3. A summary of its inhibitory

activity against various HDAC isoforms in comparison to RGFP966 and BRD3308 is presented

below. This data is crucial for designing experiments and interpreting results where isoform-

specific HDAC inhibition is desired.
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Compound
HDAC3
IC50 (nM)

HDAC1
IC50 (µM)

HDAC2
IC50 (µM)

Selectivity
for HDAC3
vs HDAC1

Selectivity
for HDAC3
vs HDAC2

Hdac3-IN-6 53[1] >10 >10 >188-fold >188-fold

RGFP966 80[2] >15 >15 >187-fold >187-fold

BRD3308 54[3] 1.26[3] 1.34[3] ~23-fold[3] ~25-fold

In Vitro and In Vivo Efficacy
The functional consequences of HDAC3 inhibition by these compounds have been evaluated in

various cellular and animal models, demonstrating their potential in oncology, inflammation,

and neurodegenerative diseases.

Cellular Activity
In cellular assays, Hdac3-IN-6, RGFP966, and BRD3308 have been shown to modulate

downstream targets of HDAC3. A key indicator of HDAC3 inhibition in cells is the

hyperacetylation of its substrates, which can be assessed by Western blot.

Hdac3-IN-6:

Induces apoptosis and the production of reactive oxygen species (ROS) in colorectal cancer

cells[1].

Dose-dependently increases the expression of PD-L1 in cancer cells[1].

RGFP966:

Leads to a modest increase in acetylated histone H3 (H3ac) and H3K27ac in B-cell

lymphoma cells[4].

Attenuates pro-inflammatory gene expression in macrophages[5].

BRD3308:
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Shows greater sensitivity in CREBBP mutant diffuse large B-cell lymphoma (DLBCL) cell

lines compared to wild-type cells[6].

Suppresses pancreatic β-cell apoptosis induced by inflammatory cytokines[3].

In Vivo Efficacy
The therapeutic potential of these inhibitors has been demonstrated in preclinical animal

models.

Hdac3-IN-6:

Exhibits high antitumor efficacy against colorectal cancer in vivo[1].

RGFP966:

When combined with anti-PD-L1 therapy, it leads to tumor regression in a syngeneic murine

B-cell lymphoma model[4][7].

In a mouse model of lung cancer, a 10 mg/kg dose resulted in the smallest tumor volume[2].

BRD3308:

Treatment of DLBCL xenograft models in vivo with 25mg/kg or 50mg/kg significantly reduced

tumor growth[6].

Signaling Pathways Modulated by HDAC3 Inhibition
HDAC3 is a critical regulator of several key signaling pathways implicated in cancer and

inflammation. Understanding these pathways is essential for elucidating the mechanism of

action of HDAC3 inhibitors.

HDAC3 in NF-κB Signaling
HDAC3 plays a crucial role in the regulation of the NF-κB signaling pathway, a central mediator

of inflammation. HDAC3 can deacetylate the p65 subunit of NF-κB, which influences its

transcriptional activity. Inhibition of HDAC3 can therefore modulate the expression of NF-κB

target genes involved in the inflammatory response.
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Caption: Role of HDAC3 in the NF-κB signaling pathway.

HDAC3 in Notch Signaling
HDAC3 has been identified as a positive regulator of the Notch signaling pathway. It controls

the stability of the Notch1 intracellular domain (NICD1) through deacetylation. Inhibition of

HDAC3 leads to a decrease in NICD1 protein levels and downregulation of Notch target genes.
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HDAC3 in Notch Signaling Pathway
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Biochemical HDAC3 Assay Workflow
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Cellular Histone Acetylation Western Blot Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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